tert-Butyl 2-(aminomethyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate

• IUPAC Name: tert-butyl 2-(aminomethyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• InChI: InChI=1S/C12H20N4O2/c1-12(2,3)18-11(17)15-4-5-16-10(8-15)6-9(7-13)14-16/h6H,4-5,7-8,13H2,1-3H3
• InChI Key: WJSWOUUSRDNKIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN2C(=CC(=N2)CN)C1
• Molecular Formula: C12H20N4O2
• Molecular Weight: 252.31 g/mol
• CAS RN: 1251005-43-2

Description

Tert-butyl 2-(aminomethyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate (TBDHPC) is a compound derived from a pyrazole derivative and is commonly used in scientific research. It is a white powder with a molecular weight of 306.36 g/mol, and a melting point of 140-142°C. TBDHPC has been studied extensively due to its wide range of potential applications in the scientific research field, such as in drug development, biochemistry, and physiology.

Scientific Research Applications

Reactivity and Synthesis

• Reactivity of Pyrazolo[5,1-c][1,2,4]triazines
  Pyrazolo[5,1-с][1,2,4]triazine derivatives, which are structurally related to tert-Butyl 2-(aminomethyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate, have been synthesized and studied for their reactivity. In particular, the reaction of carboxylic acids chlorides with these compounds in dioxane has been examined, leading to the formation of corresponding amides, suggesting potential utility in organic synthesis (Mironovich & Shcherbinin, 2014).

• Synthesis of Fluoroalkyl-Substituted Pyrazole-4-carboxylic Acids
  A study describes the acylation of tert-butyl 3-(methylamino)but-2-enoate with fluorinated acetic acid anhydrides, leading to the synthesis of fluorinated pyrazole-4-carboxylic acids. This process involves reactions with alkyl hydrazines and demonstrates a method for synthesizing derivatives of pyrazole-4-carboxylic acids on a multigram scale (Iminov et al., 2015).

• Synthesis of Dihydropyrazolo[1,5-a]pyrazine-4,7-diones
  Research on tert-Butyl amides resulting from Ugi reactions involving tert-Butyl isocyanide and pyrazole-3-carboxylic acids led to the microwave-assisted preparation of 5,6-dihydropyrazolo[1,5-a]pyrazine-4,7-diones. This process showcases a method for synthesizing complex pyrazine derivatives (Nikulnikov et al., 2009).

• Synthesis of Pyrazinecarboxamides and Biological Evaluation
  The condensation of substituted pyrazine-2-carboxylic acids with various aminothiazoles or anilines yielded a series of amides. This study, involving tert-butylpyrazine-2-carboxylic acid derivatives, also evaluated their anti-mycobacterial, antifungal, and photosynthesis-inhibiting activities, indicating potential biological applications (Doležal et al., 2006).

• Synthesis of Halo-Substituted Pyrazolo[5,1-c][1,2,4]triazines
  A method for synthesizing ethyl 3-tert-butyl-4-oxo-7-X-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carboxylates has been developed. This research involves creating new halo-substituted derivatives and demonstrates the versatility of pyrazine derivatives in organic synthesis (Ivanov et al., 2017).

Chemical Properties and Applications

• Use of tert-Butyl as a Pyrazole Protecting Group
  The use of tert-butyl as a protecting group for pyrazoles, such as tert-Butyl-3-methyl-1H-pyrazol-5-amine, highlights its utility in synthesizing various pyrazole derivatives. This research indicates the versatility and safety aspects of using tert-butyl groups in organic synthesis, relevant to tert-Butyl 2-(aminomethyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate (Pollock & Cole, 2014).

• Synthesis and Biological Activity of Pyrazole Derivatives
  A study on the synthesis of pyrazole derivatives, including those related to tert-butylpyrazine-2-carboxylic acid, and their potential as inhibitors of photosynthetic electron transport provides insight into their biological applications. These compounds' inhibitory properties suggest their potential use in agricultural chemistry and biochemistry (Vicentini et al., 2005).

• Synthesis of Novel Heterocyclic Substituted α-Amino Acids
  The synthesis of novel heterocyclic substituted α-amino acids derived from L-aspartic acid using alkynyl ketone functionality demonstrates the potential for creating complex molecules, including pyrazine derivatives. This research is significant for medicinal chemistry and the development of new pharmaceuticals (Adlington et al., 2000).

• Synthesis of 2-Amino-4H-Pyrans
  The one-pot synthesis of 2-Amino-4H-pyrans, including di-tert-butyl-2-(tert-butylamino)-5-benzoyl-6-phenyl-4H-pyran-3,4-dicarboxylates, presents a method for synthesizing pyran derivatives. Such compounds have applications in pharmaceuticals, showcasing their relevance in the context of tert-Butyl 2-(aminomethyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate (Zonouzi et al., 2006).